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Compound of Interest

Methyl 5-bromoindoline-7-
Compound Name:
carboxylate

cat. No.: B1532116

This guide provides an in-depth overview of Methyl 5-bromoindoline-7-carboxylate, a key
heterocyclic building block for researchers and professionals in drug discovery and medicinal
chemistry. We will delve into its chemical properties, commercial availability, synthesis, and
critical applications, offering practical insights to streamline its integration into your research
workflows.

Introduction: The Strategic Importance of the
Indoline Scaffold

The indoline ring system is a privileged scaffold in medicinal chemistry, forming the core of
numerous natural products and synthetic compounds with significant biological activity. The
strategic placement of functional groups on this bicyclic system allows for the fine-tuning of
steric and electronic properties, enabling precise interactions with biological targets. Methyl 5-
bromoindoline-7-carboxylate, in particular, offers a unique combination of a reactive bromine
atom for cross-coupling reactions and a methyl ester for amide bond formation or further
derivatization. This trifunctional nature makes it a versatile starting material for the synthesis of
complex molecular architectures. Its application has been noted in the development of novel
therapeutics, including inhibitors of viral replication and protein kinases.

Physicochemical Properties
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A clear understanding of the physicochemical properties of a starting material is fundamental to

its successful application in synthesis. Methyl 5-bromoindoline-7-carboxylate is a solid at

room temperature with the following key characteristics:

Property Value Source(s)
CAS Number 860624-88-0 [1]
Molecular Formula C10H10BrNO:2 [1]
Molecular Weight 256.10 g/mol [1]
Appearance Solid [1]
Purity Typically 295% [1]

5-Bromo-indoline-7-carboxylic
acid methyl ester, Methyl 5-
bromo-2,3-dihydro-1H-indole-

7-carboxylate

Synonyms

[1]

Commercial Availability and Procurement Strategy

Methyl 5-bromoindoline-7-carboxylate is readily available from a variety of commercial

suppliers, catering to different research and development needs, from discovery-scale

milligrams to process-scale kilograms. When selecting a supplier, researchers should consider

not only the price but also the purity, availability of analytical data (e.g., NMR, HPLC), and lead

times.

The following diagram outlines a logical workflow for procuring this critical reagent.
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Procurement Workflow
Identify Research Need
(Quantity, Purity)

l

Search Supplier Databases
(e.g., eMolecules, ChemScraper)

Shortlist Suppliers
(Based on initial screening)

Request Quotations
(Price, Lead Time, CoA)
Evaluate Supplier Data

(Purity, Consistency, Support)

Decision Criteria:
- Cost-Effectiveness
- Quality Assurance
- Delivery Speed

(Select Optimal SuppIieD

Glace Purchase Orde)

Click to download full resolution via product page

Caption: A streamlined workflow for the procurement of Methyl 5-bromoindoline-7-
carboxylate.
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Below is a summary of prominent commercial suppliers. Pricing and availability are subject to
change and should be confirmed directly with the supplier.

. Available . Price
Supplier . Purity Source(s)
Quantities (Exemplary)

100mg, 250mg,

CymitQuimica 1 95% €116.00 (100mg)  [1]
g
Ambeed 250mg 95% $95.00 (250mg) [2]
) 100mg, 250mg,
Reagentia - €915.65 (19) -
19, 59

BLD Pharmatech - 95% - -
Angene 100mg, 250mg, ]

) - Contact for price -
Chemical 19, 59

Key Synthetic Route and Experimental Protocol

Understanding the synthesis of Methyl 5-bromoindoline-7-carboxylate provides valuable
context for its reactivity and potential impurities. A common synthetic route involves the
protection, bromination, and subsequent deprotection of an indoline precursor.

The following diagram illustrates a typical synthetic pathway.
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Synthetic Pathway

Gndoline-l,?-dicarboxylate precurso)

-Bromosuccinimide, DCM

Bromination with NBS

rifluoroacetic Acid, DCM

(Deprotection with TFA)

Methyl 5-bromoindoline-7-carboxylate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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